7-(tert-butyl)-1-methyl-3-(2-morpholinoethyl)oxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 7-tert-butyl-4-methyl-2-(2-morpholin-4-ylethyl)purino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C18H25N5O4/c1-18(2,3)12-11-23-13-14(19-16(23)27-12)20(4)17(25)22(15(13)24)6-5-21-7-9-26-10-8-21/h11H,5-10H2,1-4H3
• InChI Key: FMHWRDJPUCACOL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN2C3=C(N=C2O1)N(C(=O)N(C3=O)CCN4CCOCC4)C
• Molecular Formula: C18H25N5O4
• Molecular Weight: 375.4 g/mol

Description

7-(tert-butyl)-1-methyl-3-(2-morpholinoethyl)oxazolo[2,3-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H25N5O4 and its molecular weight is 375.429. The purity is usually 95%.
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Scientific Research Applications

Structural and Chemical Properties

• Studies on compounds like 8-amino-7-(2-hydroxy-3-morpholinopropyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione have highlighted the planarity of the purine fused-ring skeleton and the chair conformation of the morpholine ring, providing a foundation for understanding intermolecular interactions and molecular conformations critical in drug design and molecular docking studies (Karczmarzyk et al., 1995).

Biological Activity

• Research into derivatives of 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3-piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones has revealed significant antiarrhythmic and hypotensive activities, alongside weak affinities for alpha-adrenoreceptors, underscoring the therapeutic potential of purine derivatives in cardiovascular diseases (Chłoń-Rzepa et al., 2004).

Anticancer Research

• Novel fused [1,2,3]triazolo[4',5':3,4] pyrrolo[2,1-f]purine derivatives have been synthesized and evaluated for their anti-proliferative activity against various human cancer cell lines, demonstrating potent effects comparable to standard drugs like doxorubicin. This suggests the potential application of these compounds in cancer therapy (E. Ramya Sucharitha et al., 2021).

Photoreactions and Oxidation Studies

• The photosensitized oxidation of guanosine derivatives, such as 2',3',5'-O-(tert-butyldimethylsilyl)guanosine, leading to the formation of oxidized imidazole ring products, provides insight into the reactivity of purine nucleosides under oxidative conditions, with implications for understanding DNA damage and repair mechanisms (Sheu et al., 2002).